Cas no 57500-81-9 (3-amino-N-(4-methoxyphenyl)propanamide hydrochloride)

• Product Name: 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride
• CAS No: 57500-81-9
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD13562843
• CID: 4653139
• PubChem ID: 15558176
• Update Time: 2025-08-03

3-amino-N-(4-methoxyphenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(4-methoxyphenyl)propanamidehydrochloride
• 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride
• 3-amino-N-(4-methoxyphenyl)propanamide;hydrochloride
• EN300-240389
• AKOS015847444
• 57500-81-9
• F2185-0070
• F88436

• MDL： MFCD13562843
• Inchi： 1S/C10H14N2O2.ClH/c1-14-9-4-2-8(3-5-9)12-10(13)6-7-11;/h2-5H,6-7,11H2,1H3,(H,12,13);1H
• InChI Key： DIPLWUPGXQMDKF-UHFFFAOYSA-N
• SMILES： C(=O)(CCN)NC1C=CC(OC)=CC=1.Cl

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

3-amino-N-(4-methoxyphenyl)propanamide hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride

3-amino-N-(4-methoxyphenyl)propanamide hydrochloride and CAS No. 57500-81-9: A Comprehensive Overview

The compound with the CAS number 57500-81-9 and the product name 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in various therapeutic areas. The detailed exploration of this molecule not only highlights its chemical composition but also delves into its biological activities, synthetic pathways, and emerging research findings.

The molecular structure of 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride consists of a propanamide backbone substituted with an amino group at the third carbon and a 4-methoxyphenyl group at the nitrogen. This arrangement contributes to its distinct pharmacophoric features, which are crucial for its interaction with biological targets. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations and experimental studies.

In recent years, there has been a growing interest in exploring the pharmacological properties of amide derivatives due to their diverse biological activities. Studies have indicated that compounds containing the amide functional group exhibit potential in modulating various enzymatic pathways and receptor interactions. Specifically, 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride has shown promise in preliminary investigations as a modulator of inflammatory pathways and as a potential candidate for treating neurological disorders.

The synthesis of 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 4-methoxybenzaldehyde with propylamine followed by hydrochlorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

One of the most compelling aspects of studying CAS No. 57500-81-9 is its potential role in drug discovery. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in disease mechanisms. For instance, preliminary data suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Such interactions could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The biological activity of 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride has also been explored in cellular models. In vitro studies have demonstrated its ability to modulate signaling pathways associated with cell proliferation and apoptosis. These findings are particularly relevant in the context of cancer research, where targeting such pathways is crucial for developing effective anticancer strategies. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

Emerging research has also highlighted the compound's role in addressing neurodegenerative diseases. Studies indicate that amide derivatives like CAS No. 57500-81-9 can interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms by which these interactions occur are still under investigation, but preliminary results are promising.

The development of new pharmaceuticals relies heavily on understanding the structural-activity relationships (SAR) of candidate compounds. The unique structural features of 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride, including its aromatic ring system and amide functionality, contribute to its diverse biological profile. By systematically modifying these structural elements, researchers can fine-tune the compound's pharmacological properties to optimize its therapeutic potential.

In conclusion, CAS No. 57500-81-9 and its corresponding product name 3-amino-N-(4-methoxyphenyl)propanamide hydrochloride represent a fascinating subject of study in pharmaceutical chemistry. The compound's unique chemical structure, combined with its promising biological activities, positions it as a valuable candidate for further research and development. As scientific understanding continues to evolve, it is likely that this molecule will play an increasingly important role in addressing various therapeutic challenges.